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Mammalian Toxicity Data Summary

The table below summarizes the available mammalian toxicity data for pyriprole. Note that many standard

toxicological endpoints are not available in the searched literature.

Toxicological
Parameter

Details Source / Notes

Acute Oral LD₅₀
(Rat)

> 5000 mg/kg Cited as "Low" toxicity [1].

Neurotoxicity
Mode of Action

Blocks GABA-gated chloride channels in the
central nervous system, leading to

hyperexcitation and death in target parasites [1]
[2] [3].

Similar to fipronil; high
specificity for insect GABA

receptors [2].

Clinical Signs of
Toxicosis

Convulsions, tremors, ataxia, rigidity,
hyperactivity or hypoactivity, vocalization,

aggression [2].

Based on phenylpyrazole
class effects (e.g., fipronil) [2].

Dermal Toxicity No specific data for pyriprole. Fipronil (same

class) has low dermal absorption (<1% in rats)
[2].

Dermal application is the

primary route for veterinary
products [1] [3].
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Toxicological
Parameter

Details Source / Notes

Regulatory
Status (GB/UK)

Not approved [1].

Regulatory
Status (EU)

Approved [1] [3].

Key Data Gaps and Limitations

Available information lacks details needed for a full safety profile assessment:

No data on chronic toxicity, carcinogenicity, reproductive/developmental toxicity, or detailed metabolic

studies for pyriprole.
Insufficient details on specific organ toxicity beyond nervous system effects.

Much toxicological understanding is inferred from its structural analogue, fipronil [2].

Mechanism of Action and Experimental Considerations

The primary mechanism of pyriprole, shared across the phenylpyrazole class, is illustrated below. This

mechanism is highly selective for insects, which is the basis for its safety in mammals at therapeutic doses.
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Diagram Caption: Pyriprole acts by blocking GABA-gated chloride channels, preventing neuronal

inhibition and leading to lethal hyperexcitation in target parasites [1] [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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mammalian-toxicity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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